Cas no 39115-73-6 ( )

  structure
  structure
Product Name: 
CAS No:39115-73-6
MF:C12H12N4O
MW:228.249881744385
CID:924283
PubChem ID:302389
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(imidazo[2,1-a]phthalazin-6-ylamino)ethanol
    • DTXSID80307064
    • NSC186385
    • 39115-73-6
    • NSC-186385
    •  
    • Inchi: 1S/C12H12N4O/c17-8-6-13-11-9-3-1-2-4-10(9)12-14-5-7-16(12)15-11/h1-5,7,17H,6,8H2,(H,13,15)
    • InChI Key: VIUPWAMDEFIFQQ-UHFFFAOYSA-N
    • SMILES: OCCNC1C2C=CC=CC=2C2=NC=CN2N=1

Computed Properties

  • Exact Mass: 228.10126
  • Monoisotopic Mass: 228.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.4Ų

Experimental Properties

  • Density: 1.4
  • Refractive Index: 1.719
  • PSA: 62.45
  • LogP: 1.35970
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